Cas no 1248095-54-6 (4-(4-fluorophenyl)sulfanyl-1H-pyrazol-3-amine)

• Product Name: 4-(4-fluorophenyl)sulfanyl-1H-pyrazol-3-amine
• CAS No: 1248095-54-6
• MF: C₉H₈FN₃S
• MW: 209.243323326111
• CID: 5558082
• PubChem ID: 78969096
• Update Time: 2025-11-07

4-(4-fluorophenyl)sulfanyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-[(4-fluorophenyl)sulfanyl]-1H-pyrazol-3-amine
• 1H-Pyrazol-3-amine, 4-[(4-fluorophenyl)thio]-
• 4-(4-fluorophenyl)sulfanyl-1H-pyrazol-3-amine

• Inchi： 1S/C9H8FN3S/c10-6-1-3-7(4-2-6)14-8-5-12-13-9(8)11/h1-5H,(H3,11,12,13)
• InChI Key： SPNFPXIHZPQFJP-UHFFFAOYSA-N
• SMILES： N1C=C(SC2=CC=C(F)C=C2)C(N)=N1

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 420.6±40.0 °C(Predicted)
• pka: 14.29±0.50(Predicted)

4-(4-fluorophenyl)sulfanyl-1H-pyrazol-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 4-(4-fluorophenyl)sulfanyl-1H-pyrazol-3-amine

Exploring the Potential of 4-(4-fluorophenyl)sulfanyl-1H-pyrazol-3-amine (CAS No. 1248095-54-6) in Modern Research

The compound 4-(4-fluorophenyl)sulfanyl-1H-pyrazol-3-amine (CAS No. 1248095-54-6) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material sciences. This fluorophenyl-derived pyrazole scaffold is a subject of intense research, particularly in the development of novel bioactive molecules. Its sulfanyl linker and amine functionality make it a versatile intermediate for further chemical modifications, aligning with current trends in drug discovery and medicinal chemistry.

One of the most searched questions in AI-driven drug design platforms revolves around the role of heterocyclic compounds like 4-(4-fluorophenyl)sulfanyl-1H-pyrazol-3-amine in targeting specific biological pathways. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the rising demand for precision medicine. The fluorine substitution on the phenyl ring enhances metabolic stability, a feature highly sought after in modern pharmacokinetic optimization strategies.

From an industrial perspective, the synthesis and scalability of CAS No. 1248095-54-6 have become hot topics in green chemistry forums. With increasing emphasis on sustainable synthesis, methods such as catalytic C-S bond formation and microwave-assisted reactions are being explored to produce this compound efficiently. These approaches address the growing demand for cost-effective and environmentally friendly manufacturing processes.

The structural motif of 4-(4-fluorophenyl)sulfanyl-1H-pyrazol-3-amine also intersects with trending research in agrochemicals and functional materials. Its pyrazole core is frequently investigated for photophysical properties, making it relevant to OLED development and sensor technologies. This dual applicability in life sciences and material engineering positions the compound as a multidisciplinary asset.

Analytical characterization of 1248095-54-6 remains a critical focus area, with advanced techniques like LC-MS and NMR spectroscopy being commonly discussed in research papers. The compound’s chromatographic behavior and spectral fingerprints are essential data points for quality control in API manufacturing. These aspects are frequently queried in chemical databases and patent literature searches.

In conclusion, 4-(4-fluorophenyl)sulfanyl-1H-pyrazol-3-amine represents a compelling case study in contemporary chemical research. Its relevance to drug development, material science, and sustainable chemistry ensures continued interest across academic and industrial sectors. As computational tools like molecular docking and QSAR modeling advance, further applications of this fluorinated pyrazole derivative are likely to emerge.